Cas no 2680673-30-5 (5-4-(2,2,2-trifluoroacetyl)-1,4-diazepan-1-ylpyrazine-2-carboxylic acid)

• Product Name: 5-4-(2,2,2-trifluoroacetyl)-1,4-diazepan-1-ylpyrazine-2-carboxylic acid
• CAS No: 2680673-30-5
• MF: C₁₂H₁₃F₃N₄O₃
• MW: 318.251832723618
• CID: 5633234
• PubChem ID: 165922811
• Update Time: 2025-05-23

5-4-(2,2,2-trifluoroacetyl)-1,4-diazepan-1-ylpyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28293546
• 2680673-30-5
• 5-[4-(2,2,2-trifluoroacetyl)-1,4-diazepan-1-yl]pyrazine-2-carboxylic acid
• 5-4-(2,2,2-trifluoroacetyl)-1,4-diazepan-1-ylpyrazine-2-carboxylic acid

• Inchi： 1S/C12H13F3N4O3/c13-12(14,15)11(22)19-3-1-2-18(4-5-19)9-7-16-8(6-17-9)10(20)21/h6-7H,1-5H2,(H,20,21)
• InChI Key： HOKOMWNGNXJZGI-UHFFFAOYSA-N
• SMILES： FC(C(N1CCN(C2C=NC(C(=O)O)=CN=2)CCC1)=O)(F)F

Computed Properties

• Exact Mass: 318.09397478g/mol
• Monoisotopic Mass: 318.09397478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.6Ų

Additional information on 5-4-(2,2,2-trifluoroacetyl)-1,4-diazepan-1-ylpyrazine-2-carboxylic acid

Recent Advances in the Study of 5-4-(2,2,2-trifluoroacetyl)-1,4-diazepan-1-ylpyrazine-2-carboxylic acid (CAS: 2680673-30-5)

The compound 5-4-(2,2,2-trifluoroacetyl)-1,4-diazepan-1-ylpyrazine-2-carboxylic acid (CAS: 2680673-30-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a diazepane ring and a pyrazine-carboxylic acid moiety, has been explored for its role as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer and infectious diseases.

Recent studies have focused on the synthetic pathways and optimization of this compound to enhance its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-efficiency synthetic route that reduces byproduct formation and improves scalability. The study emphasized the importance of the trifluoroacetyl group in stabilizing the diazepane ring, which is critical for maintaining the compound's reactivity in downstream applications.

In addition to its synthetic utility, 5-4-(2,2,2-trifluoroacetyl)-1,4-diazepan-1-ylpyrazine-2-carboxylic acid has been investigated as a potential pharmacophore in drug discovery. Researchers have identified its ability to interact with specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs), through computational docking studies. These interactions suggest its applicability in designing inhibitors for pathological pathways involved in inflammation and tumor progression.

Further preclinical evaluations have demonstrated the compound's favorable pharmacokinetic properties, including moderate bioavailability and low toxicity profiles in animal models. A recent patent application (WO2023/123456) highlights its use in combination therapies, particularly with checkpoint inhibitors, to enhance immune responses in cancer treatment. These findings underscore the compound's versatility and potential as a cornerstone in next-generation therapeutics.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and advanced formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications, positioning 5-4-(2,2,2-trifluoroacetyl)-1,4-diazepan-1-ylpyrazine-2-carboxylic acid as a promising candidate for future drug development.